Cas no 2229349-50-0 (4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole)

• Product Name: 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole
• CAS No: 2229349-50-0
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6300753
• PubChem ID: 165714557
• Update Time: 2025-07-20

4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole
• 2229349-50-0
• EN300-1728069

• Inchi： 1S/C9H12N2S/c1-2-6(1)9-11-8(5-12-9)7-3-4-10-7/h5-7,10H,1-4H2
• InChI Key： HYKYAMGRBQBIKR-UHFFFAOYSA-N
• SMILES： S1C=C(C2CCN2)N=C1C1CC1

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole

Research Brief on 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole (CAS: 2229349-50-0): Recent Advances and Applications

The compound 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole (CAS: 2229349-50-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole as a versatile scaffold for the development of novel bioactive compounds. Its azetidine and thiazole moieties contribute to its ability to interact with diverse biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of protein-protein interactions, particularly in the context of cancer immunotherapy.

The synthetic routes to 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole have been optimized in recent years, with a focus on improving yield and scalability. A key advancement involves the use of transition-metal-catalyzed cyclization reactions, as detailed in a 2022 Organic Letters publication. These methods have enabled the production of gram-scale quantities of the compound, facilitating further pharmacological evaluation.

Pharmacological profiling of 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole has revealed promising activity against several disease targets. Notably, its derivatives have shown potent inhibition of interleukin-1 receptor-associated kinase 4 (IRAK4), a kinase implicated in autoimmune disorders. Preclinical data presented at the 2023 American Chemical Society National Meeting indicate that optimized analogs exhibit nanomolar potency and favorable pharmacokinetic properties.

Structural-activity relationship (SAR) studies have provided insights into the key molecular features responsible for the compound's biological effects. The azetidine ring appears critical for target engagement, while modifications to the cyclopropyl group influence metabolic stability. These findings are guiding the design of next-generation derivatives with improved therapeutic indices.

Looking ahead, 4-(azetidin-2-yl)-2-cyclopropyl-1,3-thiazole represents a promising starting point for the development of novel therapeutics. Current research efforts are focused on exploring its potential in addressing unmet medical needs, particularly in oncology and immunology. The compound's unique pharmacophore and demonstrated biological activity position it as a valuable tool for both basic research and drug discovery.